Cas no 1262887-77-3 (3-(3,5-dimethoxyphenyl)-1-(2-methoxyphenyl)prop-2-en-1-one)

• Product Name: 3-(3,5-dimethoxyphenyl)-1-(2-methoxyphenyl)prop-2-en-1-one
• CAS No: 1262887-77-3
• MF: C₁₈H₁₈O₄
• MW: 298.3331
• CID: 5089390
• PubChem ID: 56672261
• Update Time: 2025-05-24

3-(3,5-dimethoxyphenyl)-1-(2-methoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-3-(3,5-dimethoxyphenyl)-1-(2-methoxyphenyl)prop-2-en-1-one
• (2E)-3-(3,5-dimethoxyphenyl)-1-(2-methoxyphenyl)prop-2-en-1-one, E
• 3-(3,5-dimethoxyphenyl)-1-(2-methoxyphenyl)prop-2-en-1-one

• Inchi： 1S/C18H18O4/c1-20-14-10-13(11-15(12-14)21-2)8-9-17(19)16-6-4-5-7-18(16)22-3/h4-12H,1-3H3/b9-8+
• InChI Key： ORFOQEQVYUWQBQ-CMDGGOBGSA-N
• SMILES： O(C)C1C=C(C=C(/C=C/C(C2=CC=CC=C2OC)=O)C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 367
• XLogP3: 3.6
• Topological Polar Surface Area: 44.8

Additional information on 3-(3,5-dimethoxyphenyl)-1-(2-methoxyphenyl)prop-2-en-1-one

3-(3,5-Dimethoxyphenyl)-1-(2-methoxyphenyl)prop-2-en-1-one: A Comprehensive Overview

The compound with CAS No. 1262887-77-3, commonly referred to as 3-(3,5-dimethoxyphenyl)-1-(2-methoxyphenyl)prop-2-en-1-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of a propenone structure, featuring two aromatic rings substituted with methoxy groups. The 3,5-dimethoxyphenyl and 2-methoxyphenyl groups contribute to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of methoxy-substituted aromatic compounds in drug discovery. The presence of multiple methoxy groups in this compound suggests potential applications in the development of new pharmaceutical agents. For instance, research has shown that methoxy groups can enhance the solubility and bioavailability of drugs, making them more effective in treating various diseases. This compound's structure also resembles certain natural products, which further underscores its potential as a lead molecule in medicinal chemistry.

One of the most intriguing aspects of 3-(3,5-dimethoxyphenyl)-1-(2-methoxyphenyl)prop-2-en-1-one is its ability to participate in various chemical reactions. The propenone moiety is highly reactive, enabling the formation of diverse derivatives through processes such as nucleophilic addition and cyclization. These reactions have been extensively studied in recent years, with researchers exploring their applications in synthesizing complex organic molecules. For example, a 2023 study demonstrated how this compound can be used as a precursor for constructing bioactive compounds with anti-inflammatory properties.

The synthesis of this compound involves a multi-step process that combines principles from both classical and modern organic chemistry. Key steps include the preparation of the aromatic rings with precise substitution patterns and the subsequent coupling reactions to form the final product. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for both academic and industrial applications.

In terms of biological activity, 3-(3,5-dimethoxyphenyl)-1-(2-methoxyphenyl)prop-2-en-1-one has shown promise in preliminary assays targeting enzyme inhibition and cellular activity. A 2024 study reported its ability to inhibit certain kinases involved in cancer progression, suggesting its potential as an anti-cancer agent. Additionally, its methoxy-substituted aromatic rings may contribute to antioxidant properties, making it a candidate for nutraceutical applications.

The structural uniqueness of this compound also makes it an attractive candidate for materials science applications. Its conjugated system could be harnessed for developing new materials with electronic or optical properties. For instance, researchers are exploring its use as a building block for organic semiconductors due to its extended π-system.

In conclusion, 3-(3,5-dimethoxyphenyl)-1-(2-methoxyphenyl)prop-2-en-1-one (CAS No. 1262887-77-3) is a versatile compound with a wide range of potential applications across multiple disciplines. Its chemical structure, reactivity, and biological activity make it a valuable subject for further research and development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.